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Compound of Interest

Compound Name: Ethyl 2-fluoroisobutyrate

Cat. No.: B1311325 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
fluoroisobutyrate
This guide provides essential safety, handling, and disposal protocols for Ethyl 2-
fluoroisobutyrate, designed for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring laboratory safety and

minimizing risk.

Hazard Identification and Physicochemical
Properties
Ethyl 2-fluoroisobutyrate is a flammable and toxic chemical that requires careful handling.[1]

[2] Its key properties and hazards are summarized below.
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Property Value Reference

CAS Number 55816-69-8 [1]

Molecular Formula C6H11FO2 [2]

Molecular Weight 134.15 g/mol [2]

Appearance Liquid [3]

Boiling Point 122°C to 126°C [2]

Solubility
Not miscible or difficult to mix

with water
[2]

UN Number 1992 [2]

GHS Hazard Statements:[2]

H226: Flammable liquid and vapor.

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Ethyl 2-fluoroisobutyrate. The

required equipment, based on OSHA and European standards, is detailed below.[4][5]
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Protection Type Minimum Requirement
Specifications & Best
Practices

Eye and Face
Chemical safety goggles and

face shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4][5] A face

shield provides additional

protection against splashes.

Skin
Chemical-impermeable gloves

and lab coat

Use butyl rubber or other

resistant gloves; inspect for

damage before each use.[6]

Wear a flame-retardant,

antistatic lab coat or coveralls.

Ensure clothing fully covers

exposed skin.

Respiratory
Use in a certified chemical

fume hood

A NIOSH/MSHA or EN 149

approved respirator is required

if a fume hood is not available,

if vapor concentrations are

high, or if irritation occurs.[5]

Operational Plan: Step-by-Step Handling Protocol
Safe handling requires a controlled environment and adherence to a strict protocol to prevent

exposure and accidents.

Methodology:

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Assemble all necessary equipment, including spark-proof tools and explosion-proof

equipment.[5]
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Ground and bond all containers to prevent static electricity discharge during transfers.

Handling:

Conduct all work with Ethyl 2-fluoroisobutyrate inside the chemical fume hood.

Don all required PPE as specified in the table above.

Carefully measure and transfer the chemical, avoiding splashes and the generation of

aerosols.

Keep the container tightly closed when not in use.

Post-Handling:

Decontaminate all equipment and work surfaces thoroughly.

Remove PPE carefully, avoiding contact with the outer surfaces of gloves and clothing.

Wash hands and any exposed skin thoroughly with soap and water after handling.[4]

Logistical and Disposal Plans
Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][5]

Keep containers tightly sealed and away from heat, sparks, open flames, and other ignition

sources.[1]

Ensure storage is separate from incompatible materials such as strong oxidizing and

reducing agents.[3][4]

Spill Management:

Immediate Action: Evacuate the area and remove all ignition sources.[1]

Containment: Wearing full PPE, contain the spill using an inert absorbent material like

vermiculite, sand, or earth.[3][5] Do not allow the chemical to enter drains.[1]
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Cleanup: Collect the absorbed material using spark-proof tools and place it into a suitable,

labeled, and closed container for hazardous waste disposal.[1][3]

Ventilation: Ventilate the spill area thoroughly.

First Aid:

Inhalation: Move the person to fresh air. Call a poison center or doctor immediately.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower. Call a poison center or doctor immediately.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Ingestion: If swallowed, immediately call a poison center or doctor.[1] Rinse mouth. Do not

induce vomiting.

Disposal Plan:

All waste, including contaminated absorbent materials and empty containers, is classified as

hazardous waste.[3]

Dispose of contents and containers at an approved waste disposal facility, following all local,

regional, and national regulations.[4]

Empty containers may retain product residue and vapors and should be handled as

hazardous.[5]

Safe Handling Workflow
The following diagram illustrates the complete, step-by-step workflow for safely managing

Ethyl 2-fluoroisobutyrate in a laboratory setting.
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Preparation Phase

Handling & Use Phase

Post-Handling & Disposal Phase

1. Verify Safety Equipment
(Fume Hood, Eyewash, Shower)

2. Assemble Materials
(Spark-proof tools)

3. Don Full PPE

4. Transfer & Use Chemical
(Inside Fume Hood)

Proceed to Handling

5. Secure & Store Chemical

6. Decontaminate Workspace
 & Equipment

Begin Cleanup

8. Doff PPE Correctly

Begin Cleanup

7. Segregate Hazardous Waste

9. Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for handling Ethyl 2-fluoroisobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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